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Compound of Interest

Compound Name: Diethyl 2,5-Dibromoterephthalate

Cat. No.: B098124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Diethyl
2,5-Dibromoterephthalate (CAS No. 18013-97-3), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and advanced polymers.[1] Understanding its
physicochemical properties is crucial for optimizing reaction conditions, purification processes,
and formulation development.

Core Properties

Property Value Source(s)
Molecular Formula C12H12Br204 [21[3114]
Molecular Weight 380.03 g/mol [2]
Appearance White to off-white crystalline

powder
Melting Point 127.0t0 131.0 °C [4115]
Boiling Point 335 °C (lit.) [4]
Density 1.648 g/cm3 [5]

Solubility Profile
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Quantitative solubility data for Diethyl 2,5-Dibromoterephthalate in a range of solvents is not
extensively available in the public domain. However, based on its chemical structure and
information from related compounds and purification methods, a qualitative solubility profile can
be inferred. The presence of two ethyl ester groups suggests some solubility in common
organic solvents, while the dibrominated aromatic ring indicates a nonpolar character.

Solvent Qualitative Solubility Notes

Used for recrystallization,

) indicating good solubility at
Soluble, especially when
Ethanol elevated temperatures and
heated -
lower solubility at room

temperature.[6]

Often used in esterification

Methanol Likely soluble )
reactions.[6]
) A common polar aprotic
Acetone Likely soluble o
solvent for similar compounds.
_ A common solvent for ester
Ethyl Acetate Likely soluble
compounds.
) ] A common non-polar solvent
Dichloromethane Likely soluble )
for organic compounds.
Toluene Likely soluble A non-polar aromatic solvent.
Hexanes Sparingly soluble to insoluble A non-polar aliphatic solvent.
The hydrophobic nature of the
Water Insoluble molecule suggests very low

water solubility.

Stability Characteristics

The stability of Diethyl 2,5-Dibromoterephthalate is a critical factor in its handling, storage,
and application.
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Thermal Stability: Diethyl 2,5-Dibromoterephthalate is a crystalline solid with a relatively high
melting and boiling point, suggesting good thermal stability under normal conditions.[4]
However, like many organic esters, it will decompose at elevated temperatures. Thermal
decomposition of related phthalates in the presence of other substances has been observed to
begin at temperatures as low as 150°C.[7]

Hydrolytic Stability: As an ester, Diethyl 2,5-Dibromoterephthalate is susceptible to hydrolysis
to its parent carboxylic acid, 2,5-dibromoterephthalic acid, and ethanol. This reaction is typically
slow in neutral water but is catalyzed by acids and bases.[8][9]

Storage Recommendations: For long-term stability, it is recommended to store Diethyl 2,5-
Dibromoterephthalate in a cool, dry, and dark place in a tightly sealed container.[5]

Experimental Protocols
Protocol 1: Determination of Qualitative Solubility

Objective: To determine the qualitative solubility of Diethyl 2,5-Dibromoterephthalate in
various solvents.

Materials:
o Diethyl 2,5-Dibromoterephthalate

o Selection of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane,
toluene, hexanes, water)

e Test tubes and rack

e Vortex mixer

e Spatula

o Water bath (optional, for assessing temperature effects)
Procedure:

o Add approximately 10 mg of Diethyl 2,5-Dibromoterephthalate to a clean, dry test tube.
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e Add 1 mL of the selected solvent to the test tube.

» Vortex the mixture for 30 seconds.

 Visually inspect the solution for the presence of undissolved solid.
e If the solid has dissolved, the compound is classified as "soluble."”

« If the solid has not dissolved, continue adding the solvent in 1 mL increments up to a total of
5 mL, vortexing after each addition, to determine if it is "sparingly soluble."

o [f the solid remains after the addition of 5 mL of solvent, it is classified as "insoluble."

+ (Optional) Gently heat the mixture in a water bath to observe the effect of temperature on
solubility.

Protocol 2: Assessment of Hydrolytic Stability

Objective: To assess the hydrolytic stability of Diethyl 2,5-Dibromoterephthalate under acidic,
basic, and neutral conditions.

Materials:

Diethyl 2,5-Dibromoterephthalate

Aqueous solutions of HCI (0.1 M), NaOH (0.1 M), and deionized water

HPLC or GC-MS system

Thermostatic water bath

Vials with caps
Procedure:

o Prepare stock solutions of Diethyl 2,5-Dibromoterephthalate in a suitable organic solvent
(e.g., acetonitrile).
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 In separate vials, mix an aliquot of the stock solution with the acidic, basic, and neutral
agueous solutions.

 Incubate the vials in a thermostatic water bath at a controlled temperature (e.g., 40°C).
o At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.
e Quench the reaction if necessary (e.g., neutralize the acidic and basic samples).

e Analyze the samples by HPLC or GC-MS to quantify the amount of remaining Diethyl 2,5-
Dibromoterephthalate and the formation of any degradation products.

» Plot the concentration of Diethyl 2,5-Dibromoterephthalate versus time to determine the
rate of degradation under each condition.

Visualizations
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Caption: Synthesis of Diethyl 2,5-Dibromoterephthalate.
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Caption: Workflow for Qualitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b098124?utm_src=pdf-custom-synthesis
https://www.nbinno.com/pharmaceutical-intermediates/diethyl-2-5-dibromoterephthalate-cas-18013-97-3-intermediate-nl
https://www.capotchem.cn/doc/viewmsds_18013-97-3.html
https://cymitquimica.com/products/10-F228807/diethyl-25-dibromoterephthalate/
https://www.chemwhat.com/25-dibromoterephthalic-acid-diethyl-ester-cas-18013-97-3/
https://www.lookchem.com/404.htm
https://patents.google.com/patent/US3142701A/en
https://patents.google.com/patent/US3142701A/en
https://www.researchgate.net/publication/226509635_Thermal_decomposition_products_of_phthalates_with_polyvinyl_chloride_and_their_mutagenicity
https://portal.amelica.org/ameli/journal/595/5953116002/html/
https://portal.amelica.org/ameli/journal/595/5953116002/html/
https://www.mdpi.com/1420-3049/26/10/2840
https://www.benchchem.com/product/b098124#solubility-and-stability-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#solubility-and-stability-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#solubility-and-stability-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/product/b098124#solubility-and-stability-of-diethyl-2-5-dibromoterephthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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